Cas no 1803607-69-3 (ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate)

• Product Name: ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate
• CAS No: 1803607-69-3
• CID: 4617946
• PubChem ID: 91647651
• Update Time: 2025-06-08

ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(Morpholin-4-ylmethyl)pyridine-2-carboxylate
• ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate

Research Brief on Ethyl 5-(Morpholin-4-ylmethyl)pyridine-2-carboxylate (CAS: 1803607-69-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate (CAS: 1803607-69-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core functionalized with a morpholine moiety, has shown potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule modulators. Recent studies have explored its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further investigation.

The synthesis of ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Its structural features, such as the morpholine ring, contribute to its solubility and bioavailability, which are critical factors in drug development.

In terms of biological activity, ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate has been investigated for its role as a building block in the design of kinase inhibitors. Kinases are key targets in oncology and inflammatory diseases, and the morpholine-pyridine scaffold has been shown to interact with ATP-binding sites in various kinase domains. Preliminary studies suggest that derivatives of this compound exhibit moderate to high inhibitory activity against specific kinases, though further optimization is required to enhance selectivity and potency.

Recent publications have also highlighted the compound's potential in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel PI3K inhibitors, which are being explored for cancer therapy. Another study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of allosteric modulators for GPCRs, expanding its applicability beyond kinase inhibition.

Despite these promising findings, challenges remain in the clinical translation of ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate-based compounds. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Computational modeling and high-throughput screening are being employed to identify optimal derivatives with improved pharmacokinetic profiles.

In conclusion, ethyl 5-(morpholin-4-ylmethyl)pyridine-2-carboxylate (CAS: 1803607-69-3) represents a versatile scaffold in drug discovery, with demonstrated potential in kinase inhibition and other therapeutic areas. Ongoing research aims to refine its properties and expand its applications, making it a compound of significant interest to the pharmaceutical industry. Future studies should focus on optimizing its biological activity and addressing translational challenges to unlock its full therapeutic potential.